Cas no 2418677-52-6 ((9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-2-methylphenyl)methyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-2-methylphenyl)methyl]carbamate
• CAS No: 2418677-52-6
• MF: C₂₅H₂₀INO₂
• MW: 493.336278915405
• CID: 6406874
• PubChem ID: 165773911
• Update Time: 2025-10-28

(9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-2-methylphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26629469
• (9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-2-methylphenyl)methyl]carbamate
• 2418677-52-6

• Inchi： 1S/C25H20INO2/c1-3-17-12-19(26)13-18(16(17)2)14-27-25(28)29-15-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h1,4-13,24H,14-15H2,2H3,(H,27,28)
• InChI Key： BGJOASDWAFAENQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C#C)C(C)=C(C=1)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.05388g/mol
• Monoisotopic Mass: 493.05388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-2-methylphenyl)methyl]carbamate

(9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-2-methylphenyl)methyl]carbamate (CAS No. 2418677-52-6): An Overview

(9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-2-methylphenyl)methyl]carbamate (CAS No. 2418677-52-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-EtI-MePhe, is a derivative of fluorene and is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted phenyl ring with ethynyl and iodo functionalities.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. The presence of the ethynyl and iodo groups on the phenyl ring adds to the compound's versatility, as these functionalities can be readily modified or coupled with other molecules through various chemical reactions, such as Sonogashira coupling and Suzuki-Miyaura coupling.

Recent studies have highlighted the potential applications of (9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-2-methylphenyl)methyl]carbamate in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antitumor activity against various cancer cell lines. The researchers found that the combination of the Fmoc protecting group and the ethynyl/iodo functionalities allowed for the efficient synthesis of a library of compounds with diverse biological activities.

Another area where (9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-2-methylphenyl)methyl]carbamate has shown promise is in the development of targeted drug delivery systems. The compound's ability to undergo selective functionalization makes it an attractive candidate for conjugation with targeting ligands or therapeutic agents. A recent publication in Bioconjugate Chemistry reported the successful synthesis of a prodrug based on this compound, which was designed to release a cytotoxic payload upon cleavage by specific enzymes present in tumor microenvironments.

In addition to its applications in drug discovery, (9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-2-methylphenyl)methyl]carbamate has also been explored for its potential use in materials science. The unique electronic properties of fluorene derivatives make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a building block for constructing novel conjugated polymers with tunable electronic properties.

The synthesis of (9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-2-methylphenyl)methyl]carbamate typically involves several steps, including the formation of the Fmoc protecting group, the introduction of the ethynyl and iodo functionalities, and the final coupling reaction to form the carbamate linkage. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the ethynyl and iodo groups onto the phenyl ring.

The physical and chemical properties of (9H-fluoren-9-y l)methyl N-[ (3 -ethyn yl -5 -iod o -2 -meth ylphen yl )meth yl ]carb amate are well-characterized. It is a white solid at room temperature with a melting point ranging from 100°C to 105°C. The compound is soluble in common organic solvents such as dichloromethane, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous for certain applications where controlled release or stability is required.

In terms of safety and handling, (9H-fluoren -9 -y l)me th yl N-[ (3 -eth yn yl -5 -io do -2 -meth ylphen yl )meth yl ]carb amate should be stored under dry conditions at room temperature away from direct sunlight. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment such as gloves and safety goggles.

The future prospects for (9H-fluoren -9 -y l)me th yl N-[ (3 -eth yn yl -5 -io do -2 -meth ylphen yl )meth yl ]carb amate are promising. Ongoing research aims to further explore its potential applications in drug discovery, materials science, and other areas. Collaborative efforts between chemists, biologists, and materials scientists are expected to lead to new insights and innovations involving this versatile compound.